![molecular formula C17H21N3O2S B8592755 N-[4-(1-butyl-5-cyano-1H-pyrrol-2-yl)phenyl]ethanesulfonamide CAS No. 922506-21-6](/img/structure/B8592755.png)
N-[4-(1-butyl-5-cyano-1H-pyrrol-2-yl)phenyl]ethanesulfonamide
Cat. No. B8592755
M. Wt: 331.4 g/mol
InChI Key: BQEPPZDUICKCOP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07291643B2
Procedure details
N-[4-(5-cyano-1H-pyrrol-2-yl)phenyl]ethanesulfonamide (0.150 g, 0.54 mmol) was alkylated according to the procedure of Example 40 using potassium tert-butoxide (1.08 mL of a 1M solution, 1.08 mmol) and butyl iodide (0.066 mL, 0.50 mmol) to afford the title compound (0.10 g, 6%).
Quantity
0.15 g
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Identifiers
|
REACTION_CXSMILES
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[C:1]([C:3]1[NH:7][C:6]([C:8]2[CH:13]=[CH:12][C:11]([NH:14][S:15]([CH2:18][CH3:19])(=[O:17])=[O:16])=[CH:10][CH:9]=2)=[CH:5][CH:4]=1)#[N:2].CC(C)([O-])C.[K+].[CH2:26](I)[CH2:27][CH2:28][CH3:29]>>[CH2:26]([N:7]1[C:3]([C:1]#[N:2])=[CH:4][CH:5]=[C:6]1[C:8]1[CH:9]=[CH:10][C:11]([NH:14][S:15]([CH2:18][CH3:19])(=[O:17])=[O:16])=[CH:12][CH:13]=1)[CH2:27][CH2:28][CH3:29] |f:1.2|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
0.15 g
|
|
Type
|
reactant
|
|
Smiles
|
C(#N)C1=CC=C(N1)C1=CC=C(C=C1)NS(=O)(=O)CC
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
CC(C)([O-])C.[K+]
|
Step Three
[Compound]
|
Name
|
solution
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Four
|
Name
|
|
|
Quantity
|
0.066 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(CCC)I
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(CCC)N1C(=CC=C1C#N)C1=CC=C(C=C1)NS(=O)(=O)CC
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.1 g | |
| YIELD: PERCENTYIELD | 6% | |
| YIELD: CALCULATEDPERCENTYIELD | 60.3% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
